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Compound of Interest

Compound Name: Glucolimnanthin

Cat. No.: B1257540

Essential Safety and Handling Guide for
Glucolimnanthin

Disclaimer: No specific Safety Data Sheet (SDS) for Glucolimnanthin is readily available. The
following guidance is based on general laboratory safety protocols for handling non-hazardous
chemical powders. Researchers should always perform a risk assessment before handling any
new substance and consult with their institution's Environmental Health and Safety (EHS)
department.

This guide provides essential safety, handling, and disposal information for Glucolimnanthin
to ensure the safety of researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)

When handling Glucolimnanthin powder, the following personal protective equipment should
be worn to minimize exposure, in accordance with standard laboratory practices.[1][2]
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PPE Category Item Specification
) Must be worn at all times in the
Eye Protection Safety Glasses or Goggles
laboratory.
Inspect for tears or holes
Hand Protection Disposable Nitrile Gloves before use. Change gloves if
contaminated.
] Fully buttoned to protect skin
Body Protection Laboratory Coat ]
and personal clothing.
Use in a well-ventilated area. If
weighing or handling large
Respiratory Protection Not generally required gquantities that may generate

dust, a dust mask or work in a

fume hood is recommended.

Operational Plan: Handling and Storage

Handling:

Handle Glucolimnanthin in a well-ventilated area to avoid inhalation of any fine particles.[1]

Avoid contact with skin and eyes.[3]

Minimize dust generation when transferring the powder.

Wash hands thoroughly after handling.[3]

Storage:

o Store in a tightly sealed container to prevent absorption of moisture.

o Keep in a cool, dry, and well-ventilated place away from direct sunlight.

» Store away from incompatible materials, such as strong oxidizing agents.

Disposal Plan
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Glucolimnanthin, in the absence of information to the contrary, can be treated as a non-
hazardous chemical waste. However, disposal regulations can vary.

» Solid Waste: Dispose of solid Glucolimnanthin and any contaminated consumables (e.g.,
weigh boats, pipette tips) in a designated chemical waste container.[4][5]

e Liquid Waste: If Glucolimnanthin is dissolved in a solvent, the disposal method will be
determined by the hazards of the solvent. Dispose of the solution in the appropriate liquid
hazardous waste container.

o Empty Containers: Rinse empty containers thoroughly with an appropriate solvent. Allow the
container to air dry before disposal in regular trash, or as per your institution's guidelines for
empty chemical containers.[4]

Always consult your institution's EHS department for specific disposal guidelines.[4]

Chemical and Physical Properties

The following table summarizes the known chemical and physical properties of
Glucolimnanthin.

Property Value

Molecular Formula C15H21N0O10S2[6]

Molecular Weight 439.5 g/mol [6]

Appearance Assumed to be a white to off-white solid/powder.

Expected to be soluble in water and polar

Solubility ]
organic solvents.
m-Methoxyglucotropaeolin, m-
Synonyms Methoxybenzylglucosinolate, 3-Methoxybenzyl-

glucosinolate[7]

Experimental Protocols
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As this document focuses on safety and handling, detailed experimental protocols for specific
applications of Glucolimnanthin are not included. Researchers should develop their own
protocols based on the intended use and perform a thorough risk assessment prior to
commencing any new experiment.

Emergency Procedures: Spill Response Workflow

In the event of a spill of Glucolimnanthin powder, follow the steps outlined in the workflow
below. This procedure is designed for small, manageable spills of a non-hazardous powder. For
large spills, or if you are unsure, evacuate the area and contact your institution's EHS
department.[8][9][10]
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Preparation

Alert others in the area

Don appropriate PPE:
- Lab coat
- Gloves
- Safety glasses

- J

Containment & Cleanup

[Contain the spill to prevent spreading]

:

Gently sweep solid material into a dustpan

:

Use a damp paper towel to wipe the area
\ J

Disposal

Place all contaminated materials into a sealed bag

Dispose of as chemical waste

Final |Steps
\

Decontaminate reusable equipment

Wash hands thoroughly

Spill Cleanup Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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